3-(4-Aminophenyl)-1,3-oxazolidin-2-one
CAS No.: 22036-26-6
Cat. No.: VC21081827
Molecular Formula: C9H10N2O2
Molecular Weight: 178.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 22036-26-6 |
|---|---|
| Molecular Formula | C9H10N2O2 |
| Molecular Weight | 178.19 g/mol |
| IUPAC Name | 3-(4-aminophenyl)-1,3-oxazolidin-2-one |
| Standard InChI | InChI=1S/C9H10N2O2/c10-7-1-3-8(4-2-7)11-5-6-13-9(11)12/h1-4H,5-6,10H2 |
| Standard InChI Key | DDCWSJXZZUOJRT-UHFFFAOYSA-N |
| SMILES | C1COC(=O)N1C2=CC=C(C=C2)N |
| Canonical SMILES | C1COC(=O)N1C2=CC=C(C=C2)N |
Introduction
Chemical Identity and Structural Characteristics
3-(4-Aminophenyl)-1,3-oxazolidin-2-one is a nitrogen-containing heterocyclic compound with the molecular formula C₉H₁₀N₂O₂. It possesses a distinctive structure consisting of a 1,3-oxazolidin-2-one ring connected to a para-aminophenyl group. The compound represents an important structural scaffold in medicinal chemistry, particularly within the oxazolidinone class of compounds.
Identification Parameters
The compound is uniquely identified through several standard chemical identifiers that facilitate its tracking and recognition in scientific databases and literature.
| Parameter | Value |
|---|---|
| CAS Registry Number | 22036-26-6 |
| Molecular Formula | C₉H₁₀N₂O₂ |
| IUPAC Name | 3-(4-aminophenyl)-1,3-oxazolidin-2-one |
| European Community (EC) Number | 827-295-6 |
| Alternative Names | 3-(4-aminophenyl)oxazolidin-2-one |
| Database Identifiers | MFCD11167814, SCHEMBL1377738 |
The compound has been documented in scientific literature dating back to 1969, as evidenced by the work of Artico et al. published in Farmaco, Edizione Scientifica .
Physical and Chemical Properties
Understanding the physicochemical properties of 3-(4-Aminophenyl)-1,3-oxazolidin-2-one is essential for both research applications and industrial processing. These properties determine its behavior in different environments and its potential interactions with biological systems.
Basic Physical Properties
The compound exists as a solid at standard conditions with specific molecular characteristics that influence its behavior in various systems.
| Property | Value |
|---|---|
| Molecular Weight | 178.18800 g/mol |
| Exact Mass | 178.07400 Da |
| Physical State | Solid |
| Storage Condition | 2-8°C |
| Density | Not Available |
| Boiling Point | Not Available |
| Melting Point | Not Available |
| Flash Point | Not Available |
Structural and Electronic Properties
The electronic and structural characteristics of 3-(4-Aminophenyl)-1,3-oxazolidin-2-one contribute significantly to its chemical reactivity and potential biological activity.
| Property | Value |
|---|---|
| LogP | 1.87160 |
| Polar Surface Area (PSA) | 55.56000 |
| Hydrogen Bond Donors | Information not provided in search results |
| Hydrogen Bond Acceptors | Information not provided in search results |
| Rotatable Bonds | Information not provided in search results |
The compound's moderate LogP value of 1.87160 suggests a balance between hydrophilicity and lipophilicity, potentially enabling it to cross biological membranes while maintaining adequate water solubility . This property is particularly relevant for pharmaceutical applications where both membrane permeability and aqueous solubility are desired.
Synthesis and Preparation Methods
Several synthetic routes have been developed for the preparation of 3-(4-Aminophenyl)-1,3-oxazolidin-2-one and related compounds. The optimization of these synthetic procedures has been the subject of ongoing research, as evidenced by patent literature.
Historical Synthesis Methods
Early synthetic approaches to this compound were documented in the scientific literature from the late 1960s. The work by Artico et al. in 1969 represents one of the earliest documented syntheses of this compound or closely related derivatives .
Applications and Research Significance
Structural Relationship to Pharmaceutical Compounds
The oxazolidinone structural core is notable in medicinal chemistry, particularly for compounds with antimicrobial properties. The 3-(4-Aminophenyl)-1,3-oxazolidin-2-one may serve as an intermediate or building block in the synthesis of more complex bioactive molecules.
Research Context
The compound has been mentioned in research dating back to 1969 (Artico et al.) , suggesting a long-standing interest in this chemical entity or its derivatives. The continued presence of this compound in chemical databases and its mention in patent literature indicate ongoing research relevance.
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